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Compound of Interest

Compound Name: Azithromycin hydrate

Cat. No.: B000652

Introduction

Azithromycin, a macrolide antibiotic derived from erythromycin, is a widely used therapeutic
agent for treating various bacterial infections.[1][2] Its efficacy and stability are intrinsically
linked to its solid-state properties. Azithromycin can exist in several crystalline forms, including
various hydrates, a phenomenon known as pseudopolymorphism.[3] The most common and
well-characterized forms are the monohydrate (MH) and the commercially available dihydrate
(DH).[3][4] Other forms, such as a sesquihydrate (SH) and amorphous azithromycin, have also
been identified, often resulting from specific processing conditions.[5]

The specific hydrated form of an active pharmaceutical ingredient (API) can significantly
influence critical physicochemical properties such as solubility, dissolution rate, stability, and
bioavailability.[3] Therefore, the ability to selectively synthesize and accurately characterize
different azithromycin hydrates is paramount for drug development, formulation, and ensuring
consistent product quality. Anhydrous azithromycin, for instance, is known to be hygroscopic
and readily converts to the more stable dihydrate form upon exposure to moisture.[3][4] This
guide provides a comprehensive overview of the synthesis and characterization of key
azithromycin hydrates, detailing experimental protocols and comparative data for researchers
and drug development professionals.

Experimental Workflows and Phase Relationships

The synthesis and characterization of azithromycin hydrates follow a structured workflow,
beginning with the crystallization process and followed by a suite of analytical techniques to
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confirm the solid-state form and purity.
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1. Dissolve Crude Azithromycin

in Acetone at 20°C

nitiates Crystallization

2. Add Water (0.4 vol) slowly
over 3 hours

orms Suspension

3. Stir Suspension
for 2-4 hours

ompletes Precipitation

4. Add Water (0.6 vol) slowly
over 3 hours

5. Isolate Crystals
(Filtration)

6. Dry under Vacuum
(35-40°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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